3-(4-iodophenyl)-1-methoxy-2(1H)-quinoxalinone 4-oxide

• IUPAC Name: 3-(4-iodophenyl)-1-methoxy-4-oxidoquinoxalin-4-ium-2-one
• InChI: InChI=1S/C15H11IN2O3/c1-21-18-13-5-3-2-4-12(13)17(20)14(15(18)19)10-6-8-11(16)9-7-10/h2-9H,1H3
• InChI Key: XEHDTUGOWAZCBL-UHFFFAOYSA-N
• Canonical SMILES: CON1C2=CC=CC=C2[N+](=C(C1=O)C3=CC=C(C=C3)I)[O-]
• Molecular Formula: C15H11IN2O3
• Molecular Weight: 394.16 g/mol

Description

3-(4-iodophenyl)-1-methoxy-2(1H)-quinoxalinone 4-oxide, also known as IQNO, is a synthetic compound that has gained attention for its potential applications in scientific research. IQNO is a quinoxaline derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 3-(4-iodophenyl)-1-methoxy-2(1H)-quinoxalinone 4-oxide is not yet fully understood, but it is thought to involve the modulation of cellular signaling pathways. In particular, 3-(4-iodophenyl)-1-methoxy-2(1H)-quinoxalinone 4-oxide has been shown to inhibit the activity of protein kinase C, an enzyme that plays a key role in regulating cell growth and proliferation.
Biochemical and Physiological Effects:
3-(4-iodophenyl)-1-methoxy-2(1H)-quinoxalinone 4-oxide has been shown to exhibit a range of biochemical and physiological effects. For example, 3-(4-iodophenyl)-1-methoxy-2(1H)-quinoxalinone 4-oxide has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, 3-(4-iodophenyl)-1-methoxy-2(1H)-quinoxalinone 4-oxide has been shown to modulate the activity of ion channels in the nervous system, potentially making it a useful tool for studying the role of these channels in various physiological processes.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-iodophenyl)-1-methoxy-2(1H)-quinoxalinone 4-oxide in lab experiments is its relatively simple synthesis method, which makes it a readily available compound for researchers. Additionally, 3-(4-iodophenyl)-1-methoxy-2(1H)-quinoxalinone 4-oxide has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.
However, one limitation of using 3-(4-iodophenyl)-1-methoxy-2(1H)-quinoxalinone 4-oxide in lab experiments is its potential toxicity, which may limit its use in certain applications. Additionally, the mechanism of action of 3-(4-iodophenyl)-1-methoxy-2(1H)-quinoxalinone 4-oxide is not yet fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research involving 3-(4-iodophenyl)-1-methoxy-2(1H)-quinoxalinone 4-oxide. For example, further investigation into the mechanism of action of 3-(4-iodophenyl)-1-methoxy-2(1H)-quinoxalinone 4-oxide may help to identify additional cellular signaling pathways that are modulated by this compound. Additionally, research into the potential use of 3-(4-iodophenyl)-1-methoxy-2(1H)-quinoxalinone 4-oxide as an anti-cancer agent may lead to the development of new cancer treatments. Finally, further investigation into the effects of 3-(4-iodophenyl)-1-methoxy-2(1H)-quinoxalinone 4-oxide on ion channels in the nervous system may help to shed light on the role of these channels in various physiological processes.

Scientific Research Applications

3-(4-iodophenyl)-1-methoxy-2(1H)-quinoxalinone 4-oxide has been the subject of several scientific studies due to its potential applications in various fields. In particular, 3-(4-iodophenyl)-1-methoxy-2(1H)-quinoxalinone 4-oxide has been investigated for its potential use as an anti-cancer agent, as well as its ability to modulate the activity of ion channels in the nervous system.